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Compound of Interest

4-Aminomorpholin-3-one
Compound Name:
hydrochloride

Cat. No.: B13491472

Get Quote

Chemical Identity & Nomenclature

4-Aminomorpholin-3-one hydrochloride is a cyclic hydrazide derivative characterized by an
N-amino group attached to the nitrogen of the morpholin-3-one lactam ring.[1] It serves as a
constrained peptidomimetic scaffold, particularly in the design of serine protease inhibitors.
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IUPAC Name

4-Aminomorpholin-3-one hydrochloride

Common Synonyms

4-Amino-3-morpholinone HCI; N-
Aminomorpholin-3-one HCI; 3-Morpholinone, 4-

amino-, hydrochloride

CAS Number (Free Base)

858455-28-4 (Note: HCI salt is often indexed

under the parent CAS or vendor-specific codes)

Molecular Formula

CaHsN202[2][3][4][5][6][7] - HCI

Molecular Weight 116.12 (Free Base) / 152.58 (HCI Salt)
SMILES C1COCC(=0O)N1N.CI
InChl Key (Base) VZXYILQZJIIXIMN-UHFFFAQYSA-N

Structural Visualization

The following diagram illustrates the connectivity of the target molecule and highlights the

critical N-N bond that defines its reactivity as a hydrazine surrogate.
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Caption: Structural decomposition of 4-Aminomorpholin-3-one HCI highlighting the N-N
hydrazine linkage.

Critical Disambiguation (Safety & Specificity)

Warning: In commercial catalogs and loose nomenclature, this compound is frequently
confused with the Rivaroxaban intermediate. Researchers must verify the structure before
procurement.
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Common Confusion

Feature Target Compound )

(Rivaroxaban Int.)

) ) 4-(4-Aminophenyl)morpholin-3-

Name 4-Aminomorpholin-3-one

one
CAS 858455-28-4 438056-69-0
Structure N-NH2z (Hydrazine) N-Phenyl-NHz (Aniline)
Rol Thrombin Inhibitor Scaffold Factor Xa Inhibitor

ole
(P2) Intermediate

Reactivity Nucleophilic at exocyclic N Nucleophilic at aniline N

Synthetic Utility & Applications
A. Thrombin Inhibition (P2 Scaffold)

4-Aminomorpholin-3-one serves as a critical P2 ligand in the design of serine protease
inhibitors. The morpholinone ring acts as a constrained bioisostere for proline or pipecolic acid,
directing the attached groups into the S2 pocket of the enzyme (e.g., Thrombin).

e Mechanism: The N-amino group allows for the formation of hydrazide linkers or aza-peptide
bonds, which resist enzymatic hydrolysis while maintaining hydrogen bonding capability.

» Reference: Semple et al. utilized this scaffold to optimize potency and selectivity in thrombin
inhibitors [1].

B. Synthesis of the Core

The synthesis typically involves the electrophilic amination of the parent morpholin-3-one
lactam. This is a non-trivial transformation requiring careful control to avoid ring opening.

Experimental Workflow (General Protocol)

» Deprotonation: Treatment of morpholin-3-one with a strong base (NaH or LIHMDS) in dry
THF/DMF at 0°C to generate the lactam enolate/nitrogen anion.
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e Amination: Addition of an electrophilic aminating agent, such as O-
(Diphenylphosphinyl)hydroxylamine (DPPH) or Hydroxylamine-O-sulfonic acid (HOSA).

o Salt Formation: The resulting free base hydrazine is unstable and prone to oxidation; it is
immediately trapped with HCI in dioxane/ether to precipitate the stable hydrochloride salt.
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Caption: Synthetic pathway via electrophilic N-amination of the lactam precursor.

Handling & Stability Protocols
Stability Profile

o Hygroscopicity: As an amine hydrochloride, the compound is hygroscopic. It must be stored
in a desiccator or under inert atmosphere (Argon/Nitrogen).

o Oxidation Sensitivity: The hydrazine moiety (-N-NHz) is susceptible to oxidation by air over
time, leading to the formation of tetrazene impurities or decomposition.

o Thermal Stability: Stable at room temperature if dry, but degradation accelerates above
60°C.

Analytical Characterization (Expected)

¢ 1H NMR (DMSO-d6): Distinct signals for the morpholine ring protons (approx. 3.5-4.2 ppm).
The ammonium protons (-NH3+) typically appear as a broad singlet downfield (8.0-10.0
ppm) depending on moisture content.

e Mass Spectrometry: ESI+ showing [M+H]+ = 117.1 (Free base mass).

References

e Semple, J. E., et al. (2003). "Design and Synthesis of 5,6-Dihydropyridin-2-one Compounds
as Novel, Potent, and Selective Thrombin Inhibitors." Journal of Medicinal Chemistry, 46(7),
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1165-1168.

¢ ChemicalBook. (n.d.). "4-aminomorpholin-3-one CAS 858455-28-4 Entry."[8]

e PubChem. (n.d.). "4-(4-Aminophenyl)morpholin-3-one (Rivaroxaban Intermediate
Disambiguation).”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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